Cas no 40851-66-9 (2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid)

• Product Name: 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid
• CAS No: 40851-66-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD06656428
• CID: 55304
• PubChem ID: 2755928
• Update Time: 2025-05-20

2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(((tert-Butoxycarbonyl)amino)methyl)phenyl)acetic acid
• 2-(N-tert-Butoxycarbonylaminomethyl)phenylacetic acid
• 2-(Boc-aminomethyl)phenylacetic Acid
• 2-[2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]acetic acid
• Boc-(2-aminomethylphenyl)acetic acid
• BOC-2-AMINOMETHYL PHENYLACETIC ACID
• Boc-2-Aminomethyl-Phenylacetic Acid
• 2-(2-((tert-butoxycarbonylamino)methyl)phenyl)acetic acid
• BENZENEACETIC ACID, 2-[[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]METHYL]-
• 2-(2-(N-BOC-AMINOMETHYL)PHENYL)ACETIC ACID
• PubChem22178
• (2-{[(tert-butoxycarbonyl)amino]methyl}phenyl)acetic acid
• CGP
• 40851-66-9
• 2-(Boc-aminomethyl)phenylacetic acid, >=99.0%
• [2-(tert-butoxycarbonylamino-methyl)-phenyl]-acetic acid
• SY004133
• CS-0067868
• FT-0639675
• 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]acetic acid
• AKOS015891415
• EN300-112336
• MFCD06656428
• 2-(Boc-aminomethyl)phenylaceticAcid
• DTXSID80373143
• 2-(tert-butoxycarbonylaminomethyl)phenylacetic acid
• AB3116
• CGPQRFCFBISLKF-UHFFFAOYSA-N
• BCP21715
• SCHEMBL825511
• AS-44687
• DB-049671
• 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid

• MDL： MFCD06656428
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-9-11-7-5-4-6-10(11)8-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： CGPQRFCFBISLKF-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.163
• Boiling Point: 435.2℃ at 760 mmHg
• Flash Point: 435.2 °C at 760 mmHg
• Refractive Index: 1.533
• PSA: 75.63000
• LogP: 2.72930

2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R22; R36
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid

Compound CAS No. 40851-66-9: 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid

The compound 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid (CAS No. 40851-66-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and pharmaceutical intermediates. This compound is characterized by its unique structure, which combines a tert-butoxycarbonyl (Boc) group with a phenylacetic acid moiety. The Boc group is a well-known protecting group in peptide synthesis, and its presence in this molecule makes it highly versatile for various applications.

Recent studies have highlighted the importance of 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of complex molecules, including those with potential anticancer and anti-inflammatory properties. The Boc group in this compound provides a stable platform for further functionalization, enabling chemists to introduce diverse substituents that can modulate biological activity.

One of the most notable applications of this compound is its use in the synthesis of peptide-based drugs. The Boc group serves as a temporary protective group during peptide assembly, ensuring precise control over the reaction sequence. Once the desired peptide structure is achieved, the Boc group can be selectively removed under mild acidic conditions, yielding the final product with high purity and bioavailability.

Moreover, 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid has been investigated for its potential as a precursor in the synthesis of β-lactam antibiotics. The phenylacetic acid moiety forms a key component of these antibiotics, and the inclusion of the Boc group allows for efficient synthesis and purification steps. This has led to advancements in antibiotic development, addressing the growing need for new antimicrobial agents in clinical settings.

In terms of chemical synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired scale and purity of the final product. Recent research has focused on optimizing these methods to improve yield and reduce environmental impact, aligning with sustainable chemistry principles.

The structural versatility of 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid also makes it a valuable tool in combinatorial chemistry. By varying substituents on the phenyl ring or modifying the Boc group, researchers can generate libraries of compounds for high-throughput screening. This approach has accelerated drug discovery efforts, enabling rapid identification of lead compounds with promising biological activity.

Another area where this compound has shown promise is in its application as a chiral auxiliary in asymmetric synthesis. The chiral environment provided by the Boc group facilitates enantioselective reactions, leading to the formation of enantiomerically enriched products. This has significant implications for the production of chiral drugs, where stereochemistry plays a critical role in determining efficacy and safety.

In conclusion, 2-(tert-Butoxycarbonylaminomethyl)phenylacetic Acid (CAS No. 40851-66-9) is a multifunctional compound with wide-ranging applications in organic synthesis and drug development. Its unique structure, combining a Boc group with a phenylacetic acid moiety, offers unparalleled versatility for researchers seeking to design and synthesize bioactive molecules. As advancements in synthetic methodologies continue to emerge, this compound will undoubtedly remain at the forefront of chemical innovation.